Cas no 1693935-30-6 (tert-butyl 3-iodo-4-(oxetan-3-yloxy)pyrrolidine-1-carboxylate)

• Product Name: tert-butyl 3-iodo-4-(oxetan-3-yloxy)pyrrolidine-1-carboxylate
• CAS No: 1693935-30-6
• MF: C₁₂H₂₀INO₄
• MW: 369.195976257324
• CID: 6303433
• PubChem ID: 102607695
• Update Time: 2025-06-27

tert-butyl 3-iodo-4-(oxetan-3-yloxy)pyrrolidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 3-iodo-4-(oxetan-3-yloxy)pyrrolidine-1-carboxylate
• EN300-1135566
• 1693935-30-6

• Inchi： 1S/C12H20INO4/c1-12(2,3)18-11(15)14-4-9(13)10(5-14)17-8-6-16-7-8/h8-10H,4-7H2,1-3H3
• InChI Key： FKBKGAGVZKEPPP-UHFFFAOYSA-N
• SMILES： IC1CN(C(=O)OC(C)(C)C)CC1OC1COC1

Computed Properties

• Exact Mass: 369.04371g/mol
• Monoisotopic Mass: 369.04371g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 314
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 48Ų

Additional information on tert-butyl 3-iodo-4-(oxetan-3-yloxy)pyrrolidine-1-carboxylate

Professional Introduction to Tert-butyl 3-iodo-4-(oxetan-3-yloxy)pyrrolidine-1-carboxylate (CAS No. 1693935-30-6)

Tert-butyl 3-iodo-4-(oxetan-3-yloxy)pyrrolidine-1-carboxylate (CAS No. 1693935-30-6) is a highly specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound, characterized by its unique structural features, plays a pivotal role in the synthesis of novel bioactive molecules and has been extensively studied for its potential applications in drug development.

The molecular structure of tert-butyl 3-iodo-4-(oxetan-3-yloxy)pyrrolidine-1-carboxylate consists of a pyrrolidine core substituted with an iodine atom at the 3-position and an oxetane ring linked via an oxygen atom at the 4-position. The tert-butyl ester group further enhances its reactivity, making it a versatile intermediate in organic synthesis. This configuration not only provides a stable framework for further functionalization but also offers multiple sites for chemical modification, which is crucial for developing targeted therapeutic agents.

In recent years, there has been a growing interest in the use of heterocyclic compounds in drug discovery due to their diverse biological activities and favorable pharmacokinetic properties. The pyrrolidine scaffold, in particular, is well-documented for its presence in numerous bioactive natural products and synthetic drugs. The introduction of an iodine atom into this scaffold enhances its utility as a synthetic precursor, enabling cross-coupling reactions that are essential for constructing complex molecular architectures.

The oxetane ring present in tert-butyl 3-iodo-4-(oxetan-3-yloxy)pyrrolidine-1-carboxylate is another key feature that contributes to its chemical versatility. Oxetane derivatives are known for their high reactivity and ability to undergo ring-opening reactions under various conditions, which can be exploited to introduce new functional groups into the molecule. This property makes it an attractive building block for the synthesis of peptidomimetics and other bioactive compounds that require precise spatial arrangement of functional groups.

Recent studies have highlighted the importance of tert-butyl 3-iodo-4-(oxetan-3-yloxy)pyrrolidine-1-carboxylate in the development of novel therapeutic agents. For instance, researchers have utilized this compound as a key intermediate in the synthesis of small-molecule inhibitors targeting various biological pathways. One notable area of research involves its application in the development of kinase inhibitors, which are critical for treating cancers and inflammatory diseases. The pyrrolidine core and the iodine atom provide excellent handles for designing molecules that can selectively bind to target kinases, thereby modulating their activity.

In addition to its role in kinase inhibition, tert-butyl 3-iodo-4-(oxetan-3-yloxy)pyrrolidine-1-carboxylate has been explored in the development of antimicrobial agents. The structural features of this compound allow it to interact with bacterial enzymes and disrupt essential metabolic pathways, leading to bacterial cell death. Preliminary studies have shown promising results in combating resistant strains of bacteria, making it a valuable candidate for further development.

The synthesis of tert-butyl 3-iodo-4-(oxetan-3-yloxy)pyrrolidine-1-carboxylate involves multi-step organic transformations that highlight the compound's synthetic utility. The tert-butyl ester group provides stability during synthetic manipulations while also serving as a removable protecting group. The iodine atom facilitates cross-coupling reactions such as Suzuki-Miyaura and Stille couplings, which are widely used in drug discovery for constructing biaryl structures. The oxetane ring can be opened under mild conditions to introduce various functional groups, including alcohols and amines, further expanding the scope of possible derivatives.

The versatility of tert-butyl 3-iodo-4-(oxetan-3-yloxy)pyrrolidine-1-carboxylate extends beyond its applications in drug development. It has also been utilized in materials science and polymer chemistry due to its ability to form stable coordination complexes with metal ions. These complexes exhibit unique properties that make them suitable for applications in catalysis, luminescence, and nanotechnology.

In conclusion, tert-butyl 3-iodo-4-(oxetan-3-yloxy)pyrrolidine-1-carboxylate (CAS No. 1693935-30-6) is a multifaceted compound with significant potential in pharmaceutical chemistry and beyond. Its unique structural features make it an invaluable intermediate for synthesizing bioactive molecules, while its reactivity allows for diverse functionalization strategies. As research continues to uncover new applications for this compound, it is expected to play an increasingly important role in the development of next-generation therapeutics and materials.